Cas no 1171639-07-8 (7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride)

• Product Name: 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride
• CAS No: 1171639-07-8
• MF: C₁₀H₁₁BrClN₃
• MW: 288.571439981461
• CID: 3168066
• PubChem ID: 43866098
• Update Time: 2025-11-02

7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride
• Quinoline, 7-bromo-2-hydrazinyl-3-methyl-, hydrochloride (1:1)
• CS-0339106
• 1171639-07-8
• MFCD11505171
• 7-BROMO-2-HYDRAZINYL-3-METHYLQUINOLINE HYDROCHLORIDE
• 1017360-64-3
• (7-bromo-3-methylquinolin-2-yl)hydrazine;hydrochloride
• DB-082626

• Inchi： 1S/C10H10BrN3.ClH/c1-6-4-7-2-3-8(11)5-9(7)13-10(6)14-12;/h2-5H,12H2,1H3,(H,13,14);1H
• InChI Key： PMCAMWTVGKNRDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C)=C(NN)N=C2C=1.Cl

Computed Properties

• Exact Mass: 286.98249g/mol
• Monoisotopic Mass: 286.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride

7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride (CAS 1171639-07-8): A Versatile Chemical Intermediate for Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride (CAS 1171639-07-8) has emerged as a crucial building block for drug discovery. This quinoline derivative combines the unique structural features of a brominated aromatic system with a reactive hydrazino group, making it particularly valuable for medicinal chemistry applications. Researchers are increasingly interested in this compound due to its potential role in developing kinase inhibitors and other targeted therapies.

The molecular structure of 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride features a quinoline core substituted at three strategic positions: a bromine atom at the 7-position, a methyl group at the 3-position, and a hydrazino moiety at the 2-position. This specific arrangement creates multiple sites for further chemical modification, which explains why this compound appears in numerous patent applications related to anticancer and antimicrobial agents. The hydrochloride salt form enhances the compound's stability and solubility, important factors for laboratory handling and biological testing.

Recent scientific literature reveals growing applications of 7-Bromo-2-hydrazino-3-methylquinoline derivatives in the development of small molecule drugs. The bromine substituent serves as an excellent handle for cross-coupling reactions, particularly in palladium-catalyzed transformations that are fundamental to modern medicinal chemistry. Meanwhile, the hydrazino group offers opportunities for constructing various heterocyclic systems through condensation reactions with carbonyl compounds. These synthetic possibilities align perfectly with current trends in fragment-based drug design and combinatorial chemistry approaches.

From a commercial perspective, the demand for 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride has been steadily increasing, particularly from contract research organizations (CROs) and academic laboratories focused on cancer research and infectious disease studies. The compound's CAS number (1171639-07-8) serves as a unique identifier that helps researchers track its use across different studies and patent filings. Suppliers typically offer this chemical with high purity (≥95% by HPLC) to meet the stringent requirements of pharmaceutical screening programs.

The stability profile of 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride makes it suitable for long-term storage when kept under appropriate conditions (typically 2-8°C in a dry environment). Researchers should note that while the compound itself isn't classified as hazardous, standard laboratory precautions should be observed when handling any chemical substance. The hydrochloride salt form provides additional stability compared to the free base, reducing decomposition risks during storage and transportation.

Analytical characterization of 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride typically involves a combination of techniques including NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC purity analysis. These methods confirm both the identity and purity of the material, which are critical parameters for research applications. The compound's UV absorption characteristics (with maxima around 250-300 nm) make it particularly suitable for various spectroscopic studies and assay development.

In the context of current pharmaceutical trends, 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride finds relevance in several hot research areas. These include the development of JAK-STAT inhibitors for inflammatory diseases, quinoline-based antimicrobials to address antibiotic resistance, and targeted cancer therapies focusing on specific kinase pathways. The compound's versatility allows medicinal chemists to explore multiple therapeutic directions from a single scaffold, aligning with the industry's push for efficient lead optimization strategies.

For researchers considering 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride for their projects, several synthetic routes are available in the literature. The most common approaches involve bromination of appropriate quinoline precursors followed by hydrazine introduction. Recent methodological improvements have focused on increasing yields and reducing byproduct formation, reflecting the growing importance of green chemistry principles in pharmaceutical development. These advances have made the compound more accessible to the research community.

The future outlook for 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride appears promising, with its applications likely to expand as researchers continue to explore the therapeutic potential of functionalized quinolines. Its combination of synthetic versatility and pharmacological relevance positions it as a valuable tool in the medicinal chemist's toolkit. As drug discovery efforts increasingly focus on precision medicine approaches, compounds like this that enable rapid structural diversification will remain in high demand.

When sourcing 7-Bromo-2-hydrazino-3-methylquinoline Hydrochloride (CAS 1171639-07-8), researchers should verify the supplier's quality control procedures and analytical data. Reputable suppliers typically provide comprehensive characterization data including NMR spectra and HPLC chromatograms. The compound's price varies depending on quantity and purity requirements, but it remains competitively positioned among similar pharmaceutical intermediates in terms of cost-effectiveness for research applications.